5-(3-chloropropyl)pyrrolo[1,2-a]quinoxalin-4(5H)-one

• CAS No.: 1380392-06-2
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol
• IUPAC Name: 5-(3-chloropropyl)pyrrolo[1,2-a]quinoxalin-4-one
• InChI: InChI=1S/C14H13ClN2O/c15-8-4-10-17-12-6-2-1-5-11(12)16-9-3-7-13(16)14(17)18/h1-3,5-7,9H,4,8,10H2
• InChI Key: WXPLBOXMTJILCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C=CC=C3C(=O)N2CCCCl

Description

5-(3-chloropropyl)pyrrolo[1,2-a]quinoxalin-4(5H)-one is a useful research compound. Its molecular formula is C14H13ClN2O and its molecular weight is 260.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrrolo[1,2-a]quinoxalin-4(5H)-one (500 mg; 2.71 mmol) was dissolved in anhydrous DMF (10 mL) in a 25 mL round bottomed flask. NaH (68.6 mg; 2.71 mmol; 95%) was carefully added to the flask under a blanket of nitrogen. The reaction mixture was allowed to react for 2 h at room temperature after which 1-bromo-3-chloropropane (511.99 mg, 3.25 mg) was added and the mixture was heated to 80° C. overnight. The reaction mixture was diluted with ethyl acetate and washed with H2O, brine, dried over sodium sulfate, then filtered and concentrated. The crude mixture was purified by flash chromatography to yield the desired 5-(3-chloropropyl)pyrrolo[1,2-a]quinoxalin-4(5H)-one and 5-(3-bromopropyl)pyrrolo[1,2-a]quinoxalin-4(5H)-one in approximately a 60:40 ratio. The mixture was used in the next step without further purification. [M+1]+=261 Chloride; [M+1]+=305 Bromide. 1H NMR (CDCl3): δ 2.18-2.42 (2H); 3.49-3.62 (1H); 3.63-3.81 (1H); 4.38-4.50 (2H); 6.61-6.71 (1H); 7.13-7.514 (4H); 7.65-7.80 (2H).